Cas no 1794886-02-4 (Pipazetate-d10 Hydrochloride)
Pipazetate-d10 Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Pipazetate-d10 Hydrochloride
-
Pipazetate-d10 Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P475702-5mg |
Pipazetate-d10 Hydrochloride |
1794886-02-4 | 5mg |
$ 253.00 | 2023-04-15 | ||
| TRC | P475702-25mg |
Pipazetate-d10 Hydrochloride |
1794886-02-4 | 25mg |
$ 1200.00 | 2023-09-06 | ||
| TRC | P475702-50mg |
Pipazetate-d10 Hydrochloride |
1794886-02-4 | 50mg |
$ 1918.00 | 2023-04-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | P475702-2.5mg |
Pipazetate-d10 Hydrochloride |
1794886-02-4 | 2.5mg |
¥2100.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | P475702-25mg |
Pipazetate-d10 Hydrochloride |
1794886-02-4 | 25mg |
¥16800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-84171-5mg |
Pipazetate-d10 Hydrochloride |
1794886-02-4 | 5mg |
¥1690.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-84171-25mg |
Pipazetate-d10 Hydrochloride |
1794886-02-4 | 25mg |
¥7000.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-84171-50mg |
Pipazetate-d10 Hydrochloride |
1794886-02-4 | 50mg |
¥13090.00 | 2023-09-15 |
Pipazetate-d10 Hydrochloride Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on Pipazetate-d10 Hydrochloride
Introduction to Pipazetate-d10 Hydrochloride (CAS No. 1794886-02-4)
Pipazetate-d10 Hydrochloride, a deuterated derivative of pipazetate, is a compound of significant interest in the field of pharmaceutical research and development. The molecular structure of this compound incorporates deuterium atoms, which are isotopically labeled hydrogen atoms, to enhance its stability and utility in various scientific applications. With a CAS number of 1794886-02-4, this compound has garnered attention for its potential applications in metabolic studies, drug metabolism research, and as a reference standard in analytical chemistry.
The use of deuterated compounds like Pipazetate-d10 Hydrochloride is becoming increasingly prevalent in modern scientific research due to their unique properties. Deuterium labeling can alter the metabolic pathways of a molecule, making it easier to track and study its behavior within biological systems. This is particularly useful in drug discovery and development, where understanding the pharmacokinetics and pharmacodynamics of a compound is crucial.
In recent years, there has been a growing interest in the use of deuterated drugs for their potential to improve therapeutic outcomes. Deuterium modulation can lead to increased metabolic stability, reduced side effects, and prolonged half-lives of drugs. Pipazetate-d10 Hydrochloride is one such compound that has shown promise in these areas. Its deuterated nature allows researchers to study the compound's interactions with enzymes and receptors with greater precision.
One of the key applications of Pipazetate-d10 Hydrochloride is in the field of mass spectrometry. The presence of deuterium atoms increases the molecular weight of the compound, making it easier to distinguish from other molecules in complex mixtures. This property is particularly valuable in metabolomics studies, where researchers aim to identify and quantify metabolites in biological samples.
Furthermore, Pipazetate-d10 Hydrochloride serves as an excellent reference standard for quality control purposes in pharmaceutical manufacturing. Its stable isotopic composition ensures consistency and reliability in analytical methods used to test the purity and efficacy of drug products. This is essential for ensuring that pharmaceuticals meet stringent regulatory standards before they reach the market.
The compound's structural similarity to pipazetate also makes it a valuable tool for studying the mechanisms of action of related drugs. By comparing the behavior of Pipazetate-d10 Hydrochloride with its non-deuterated counterpart, researchers can gain insights into how structural modifications affect biological activity. This information can be used to design more effective drugs with improved therapeutic profiles.
Recent studies have explored the potential applications of Pipazetate-d10 Hydrochloride in neuropharmacology. The compound's ability to interact with central nervous system receptors makes it a candidate for investigating neurological disorders. Researchers are particularly interested in its potential as a tool for studying GABAergic systems, as pipazetate derivatives are known to modulate GABA receptors.
In addition to its research applications, Pipazetate-d10 Hydrochloride has practical implications in clinical trials. Its use as an internal standard in drug metabolism studies can help researchers accurately measure drug clearance rates and identify potential drug-drug interactions. This information is critical for optimizing dosing regimens and ensuring patient safety during clinical trials.
The synthesis and purification of Pipazetate-d10 Hydrochloride require specialized techniques due to its isotopic composition. However, advancements in synthetic chemistry have made it more accessible for researchers worldwide. The availability of this compound has facilitated numerous studies across various disciplines, contributing to our understanding of drug metabolism and pharmacodynamics.
As research continues to evolve, the demand for deuterated compounds like Pipazetate-d10 Hydrochloride is expected to grow. The ability to study molecules with enhanced stability and precision offers new opportunities for drug discovery and development. This compound exemplifies how isotopic labeling can provide valuable insights into complex biological processes, ultimately leading to safer and more effective treatments.
1794886-02-4 (Pipazetate-d10 Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)